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Compound of Interest

Compound Name: (S)-HH2853

Cat. No.: B15144053 Get Quote

This document provides crucial safety, handling, and disposal information for (S)-HH2853, a

potent EZH1/2 dual inhibitor intended for laboratory research purposes. The following

procedures are based on general best practices for handling and disposal of hazardous

research chemicals in the absence of a specific Safety Data Sheet (SDS). Researchers must

always consult their institution's specific waste management protocols and local regulations.

Chemical and Physical Properties
A summary of the key quantitative data for (S)-HH2853 is presented below.

Property Value

Chemical Formula C₃₁H₃₆F₃N₇O₃

Molecular Weight 611.67 g/mol

Exact Mass 611.2832

EZH2 IC₅₀ <100 nM (for EZH2_Y641F)[1]

EZH1 IC₅₀ 9.26 nM[2]

Proper Disposal Procedures
As (S)-HH2853 is a bioactive compound with potential health implications, it must be disposed

of as hazardous chemical waste. Do not dispose of this compound down the drain or in regular
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trash.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Label a dedicated, leak-proof, and sealable waste container as "Hazardous Chemical

Waste: (S)-HH2853".

Segregate waste containing (S)-HH2853 from other laboratory waste streams to prevent

cross-contamination. This includes pure compound, contaminated labware (e.g., pipette

tips, vials, gloves), and solutions.

Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles with side shields.

A lab coat.

Preparing for Disposal:

For solutions containing (S)-HH2853, absorb the liquid with a non-reactive absorbent

material like vermiculite or sand.

Carefully place all solid waste, including contaminated absorbent material and labware,

into the designated hazardous waste container.

Container Management:

Keep the waste container securely sealed when not in use.

Store the container in a well-ventilated, designated hazardous waste accumulation area,

away from incompatible materials.
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Final Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal contractor.

Ensure all required waste manifests and documentation are completed accurately.

Experimental Protocol: Waste Decontamination
For decontamination of surfaces and non-disposable equipment that have come into contact

with (S)-HH2853, follow this general protocol:

Prepare Decontamination Solution: Prepare a 70% ethanol solution.

Surface Decontamination:

Liberally apply the 70% ethanol solution to the contaminated surface.

Thoroughly wipe the surface with absorbent pads.

Dispose of the used absorbent pads as hazardous waste in your designated (S)-HH2853
waste container.

Equipment Decontamination:

Immerse non-disposable equipment in the 70% ethanol solution for at least 30 minutes.

Rinse the equipment thoroughly with distilled water.

The used ethanol solution should be collected and disposed of as hazardous chemical

waste.

Signaling Pathway and Mechanism of Action
(S)-HH2853 is an inhibitor of the EZH1 and EZH2 enzymes, which are key components of the

Polycomb Repressive Complex 2 (PRC2). This complex plays a critical role in epigenetic

regulation by methylating histone H3 on lysine 27 (H3K27), leading to gene silencing. By

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15144053?utm_src=pdf-body
https://www.benchchem.com/product/b15144053?utm_src=pdf-body
https://www.benchchem.com/product/b15144053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


inhibiting EZH1/2, (S)-HH2853 prevents this methylation, which can reactivate the expression

of tumor suppressor genes.
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Caption: Mechanism of (S)-HH2853 action on the EZH1/2 signaling pathway.

Workflow for Safe Handling and Disposal
The following diagram outlines the logical workflow for researchers handling (S)-HH2853 from

initial use to final disposal.
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Caption: Standard operational workflow for handling and disposing of (S)-HH2853.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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